Cas no 1374858-85-1 (5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile)

• Product Name: 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile
• CAS No: 1374858-85-1
• MF: C₁₀H₅F₂N₃S
• MW: 237.228606939316
• MDL: MFCD31695852
• CID: 5189284
• PubChem ID: 131265316
• Update Time: 2025-05-22

5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 5-amino-3-(2,6-difluorophenyl)-
• 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile

• MDL： MFCD31695852
• Inchi： 1S/C10H5F2N3S/c11-6-2-1-3-7(12)8(6)9-5(4-13)10(14)16-15-9/h1-3H,14H2
• InChI Key： FSFHJIWTQWHEFL-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C#N)C(C2=C(F)C=CC=C2F)=N1

Additional information on 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile

Recent Advances in the Study of 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile (CAS: 1374858-85-1)

The compound 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile (CAS: 1374858-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its thiazole core and difluorophenyl substituent, has been the subject of numerous studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. In this research brief, we summarize the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile to enhance its pharmacological profile. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity while reducing the number of steps required for production. This advancement is expected to facilitate further preclinical and clinical investigations of the compound. Additionally, computational modeling studies have provided insights into the compound's binding affinity for specific biological targets, suggesting its potential as a kinase inhibitor.

In vitro and in vivo studies have demonstrated promising results for 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile in the context of inflammatory and oncological applications. Research published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits potent inhibitory activity against key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Furthermore, a 2024 study in Molecular Cancer Therapeutics identified the compound as a potential candidate for targeting specific cancer cell lines, particularly those resistant to conventional chemotherapy.

The pharmacokinetic properties of 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile have also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profile have shown favorable oral bioavailability and metabolic stability in rodent models. These findings, coupled with its low toxicity profile, position the compound as a viable lead for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently being addressed through structure-activity relationship (SAR) studies.

Looking ahead, the potential applications of 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile extend beyond its current scope. Emerging research suggests its utility in neurodegenerative diseases and infectious diseases, although these avenues require further validation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound is poised to become a cornerstone in the development of next-generation therapeutics.

In conclusion, 5-amino-3-(2,6-difluorophenyl)-1,2-thiazole-4-carbonitrile (CAS: 1374858-85-1) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in multiple therapeutic areas. Continued research into its mechanism of action, optimization, and clinical potential will be critical to unlocking its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and drug discovery.